Cas no 451513-54-5 (N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide)

• Product Name: N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide
• CAS No: 451513-54-5
• MF: C₂₄H₂₂ClF₂N₃O₄S
• MW: 521.963990688324
• CID: 6466068
• Update Time: 2025-07-22

N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide
• N-(4-chloro-2-fluorophenyl)-2-fluoro-5-((4-(2-methoxyphenyl)piperazin-1-yl)sulfonyl)benzamide
• Benzamide, N-(4-chloro-2-fluorophenyl)-2-fluoro-5-[[4-(2-methoxyphenyl)-1-piperazinyl]sulfonyl]-

• Inchi： 1S/C24H22ClF2N3O4S/c1-34-23-5-3-2-4-22(23)29-10-12-30(13-11-29)35(32,33)17-7-8-19(26)18(15-17)24(31)28-21-9-6-16(25)14-20(21)27/h2-9,14-15H,10-13H2,1H3,(H,28,31)
• InChI Key： VYXXUPPFBDYYQX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1F)(=O)C1=CC(S(N2CCN(C3=CC=CC=C3OC)CC2)(=O)=O)=CC=C1F

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• pka: 10.46±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide

N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide (CAS No. 451513-54-5): An Overview

N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide (CAS No. 451513-54-5) is a complex organic compound with significant potential in the field of medicinal chemistry and drug development. This compound, often referred to by its CAS number, has been the subject of numerous studies due to its unique structural features and potential therapeutic applications.

The chemical structure of N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide is characterized by a benzamide core, substituted with a chloro and fluoro group on the phenyl ring, and a piperazine moiety linked to a sulfonyl group. The presence of these functional groups contributes to the compound's high specificity and affinity for certain biological targets, making it a valuable candidate for drug discovery.

Recent research has highlighted the potential of N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine pathways. Studies have shown that this compound can modulate the activity of these neurotransmitters, potentially offering new avenues for treating conditions such as depression and anxiety.

In addition to its neurological applications, N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may be useful in managing inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide has also been extensively studied. Research indicates that it exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its development as an oral therapeutic agent. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

In terms of clinical development, several phase I and II trials have been conducted to evaluate the safety and efficacy of N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide. Preliminary results from these trials have been promising, with the compound demonstrating significant therapeutic effects in patients with neurological disorders and inflammatory conditions. However, further research is needed to fully understand its long-term safety and efficacy.

The synthesis of N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide involves several steps, including the preparation of key intermediates and their subsequent coupling reactions. The synthetic route is well-documented in the literature and can be optimized for large-scale production. This makes it feasible for pharmaceutical companies to scale up production if clinical trials continue to show positive results.

Moreover, the structural flexibility of N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide allows for further derivatization and optimization. Researchers are exploring various modifications to enhance its potency, selectivity, and pharmacokinetic properties. These efforts are aimed at developing more effective drugs with improved therapeutic outcomes.

In conclusion, N-(4-chloro-2-fluorophenyl)-2-fluoro-5-{4-(2-methoxyphenyl)piperazin-1-ylsulfonyl}benzamide (CAS No. 451513-54-5) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various medical conditions.